Cas no 565178-12-3 (1-(Thien-2-ylsulfonyl)piperazine)

• Product Name: 1-(Thien-2-ylsulfonyl)piperazine
• CAS No: 565178-12-3
• MF: C₈H₁₂N₂O₂S₂
• MW: 232.323079109192
• CID: 1027596
• PubChem ID: 3865892
• Update Time: 2025-04-20

1-(Thien-2-ylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-ylsulfonyl)piperazine
• 1-(Thien-2-ylsulfonyl)piperazine
• F2145-0061
• 1-(2-thienylsulfonyl)piperazine
• 1-(thiophene-2-sulfonyl)piperazine
• 1-thiophen-2-ylsulfonylpiperazine
• EN300-08271
• SCHEMBL16940
• AKOS000265338
• Z56919246
• 1-(Thiophene-2-sulfonyl)-piperazine
• STK312908
• DTXSID70397595
• VS-05107
• BBL016040
• CS-0207379
• 565178-12-3
• ALBB-002102

• MDL： MFCD03987297
• Inchi： 1S/C8H12N2O2S2/c11-14(12,8-2-1-7-13-8)10-5-3-9-4-6-10/h1-2,7,9H,3-6H2
• InChI Key： JEVLAMZYGHEJIS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 232.03400
• Monoisotopic Mass: 232.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 98-100 °C
• Boiling Point: 389.5±52.0 °C at 760 mmHg
• Flash Point: 189.4±30.7 °C
• PSA: 86.03000
• LogP: 1.68950
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(Thien-2-ylsulfonyl)piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines